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Compound of Interest

Compound Name: hDDAH-1-IN-1 TFA

Cat. No.: B12432602

For researchers, scientists, and drug development professionals handling hDDAH-1-IN-1 TFA,
understanding the proper disposal procedures is critical for laboratory safety and environmental
protection. The trifluoroacetic acid (TFA) component of this compound dictates the primary
hazards and required disposal protocols. TFA is corrosive, harmful if inhaled, and poses a long-
term threat to aquatic ecosystems.[1][2][3] Adherence to the following guidelines will ensure the
safe management and disposal of this chemical.

Chemical and Physical Properties

A summary of the key quantitative data for the hazardous component, Trifluoroacetic Acid
(TFA), is provided below.

Property Value

Molecular Formula C2HF30:2

Molar Mass 114.02 g/mol [2][4]

Melting Point -15.4 °C (4.3 °F)[9]

Boiling Point 72.4 °C (162.3 °F)[5]
Density 1.489 g/cm3 at 20 °CJ[5]
pKa 0.52[5]

Toxicity to Daphnia magna (Water flea) EC50 - 55.00 mg/l - 24 h[1]
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Hazard Information

hDDAH-1-IN-1 TFA, due to the presence of Trifluoroacetic acid, presents the following
hazards:

o Corrosive: Causes severe skin burns and eye damage.[1][2] It is extremely destructive to the
tissues of the mucous membranes and upper respiratory tract.[1]

o Harmful if Inhaled: Inhalation of vapors or mist can be harmful.[1]

e Agquatic Hazard: It is harmful to aquatic life with long-lasting effects.[1][2]

Experimental Protocol: Standard Disposal
Procedure

The following step-by-step protocol must be followed for the disposal of hDDAH-1-IN-1 TFA
and materials contaminated with it.

o Wear Appropriate Personal Protective Equipment (PPE): Before handling the chemical,
ensure you are wearing protective gloves, protective clothing, eye protection, and face
protection.[3]

e Contain the Waste:

o For liquid waste, soak it up with an inert absorbent material such as sand, diatomaceous
earth, or acid-binding agents.[1][2]

o Do not let the product enter drains or the environment.[1]
o Store in a Designated Waste Container:

o Place the absorbed material or any unused product into a suitable, closed, and clearly
labeled hazardous waste container.[1]

o Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[1]

» Arrange for Professional Disposal:
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o Contact a licensed professional waste disposal service to dispose of the material.[1]

o Observe all federal, state, and local environmental regulations.[1]

e Decontaminate:
o Thoroughly wash hands and any exposed skin after handling.

o Clean any contaminated surfaces according to your laboratory's standard operating
procedures for corrosive materials.

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of hDDAH-1-IN-1 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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